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Compound of Interest

Compound Name: Levo Mepromazine-d3

Cat. No.: B15554923

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the typical data and methodologies

presented in a Certificate of Analysis (CoA) for Levo Mepromazine-d3. This document serves

as a critical resource for ensuring the quality, identity, and purity of this stable isotope-labeled

internal standard, which is essential for quantitative bioanalytical studies.
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Parameter Specification

Chemical Name
(R)-2-Methoxy-N,N,β-trimethyl-d3-10H-

phenothiazine-10-propanamine

Product Code Varies by supplier

CAS Number 1185071-29-7 (for racemic-d3)

Unlabeled CAS Number 60-99-1

Molecular Formula C₁₉H₂₁D₃N₂OS

Molecular Weight 331.49 g/mol

Storage Conditions -20°C, protected from light and moisture

Analytical Data
The following tables summarize the quantitative data typically found in a CoA for Levo
Mepromazine-d3. These values are representative and may vary between different lots and

suppliers.

Table 2.1: Identity and Purity
Test Method Specification Result

Purity (by HPLC) HPLC-UV ≥ 98.0% 99.5%

Chemical Identity ¹H-NMR Conforms to structure Conforms

Mass Identity MS (ESI+) Conforms to structure Conforms

Isotopic Purity MS ≥ 99% Deuterium 99.6%

Table 2.2: Physical Characteristics
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Test Method Specification Result

Appearance Visual Inspection
White to off-white

solid
Off-white solid

Solubility Visual Inspection
Soluble in Methanol,

DMSO
Soluble in Methanol

Experimental Protocols
Detailed methodologies for the key analytical experiments are provided below. These protocols

are based on established methods for the analysis of phenothiazine derivatives.

High-Performance Liquid Chromatography (HPLC)
Objective: To determine the purity of Levo Mepromazine-d3.

Instrumentation: A standard HPLC system equipped with a UV detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient mixture of Acetonitrile and a phosphate buffer (pH adjusted).

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Injection Volume: 10 µL.

Procedure: A solution of Levo Mepromazine-d3 is prepared in the mobile phase and

injected into the HPLC system. The peak area of the main component is compared to the

total peak area of all components to calculate the purity.

Nuclear Magnetic Resonance (¹H-NMR) Spectroscopy
Objective: To confirm the chemical structure of Levo Mepromazine-d3.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz).
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Solvent: Deuterated chloroform (CDCl₃) or Dimethyl sulfoxide-d6 (DMSO-d6).

Procedure: A sample of Levo Mepromazine-d3 is dissolved in the deuterated solvent, and

the ¹H-NMR spectrum is acquired. The chemical shifts, splitting patterns, and integration of

the peaks are analyzed to confirm the expected molecular structure. The absence of a signal

corresponding to the N-methyl protons confirms the deuteration.

Mass Spectrometry (MS)
Objective: To confirm the molecular weight and isotopic purity of Levo Mepromazine-d3.

Instrumentation: A mass spectrometer with an electrospray ionization (ESI) source.

Mode: Positive ion mode (ESI+).

Procedure: A dilute solution of the sample is infused into the mass spectrometer. The

resulting mass spectrum is analyzed for the presence of the protonated molecular ion

[M+H]⁺ at the expected m/z value. The isotopic distribution is examined to confirm the

incorporation of three deuterium atoms.

Visualizations
Diagram 4.1: Analytical Workflow for Levo Mepromazine-
d3 CoA
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Sample Reception & Preparation

Analytical Testing

Data Analysis & Reporting

Receive Levo Mepromazine-d3 Sample

Prepare Solutions for Analysis

HPLC-UV Analysis ¹H-NMR Spectroscopy Mass Spectrometry (ESI-MS)

Calculate Purity from HPLC Data Confirm Structure from NMR Data Confirm Molecular Weight & Isotopic Purity from MS Data

Generate Certificate of Analysis

Click to download full resolution via product page

Caption: Workflow for CoA Generation.

Diagram 4.2: Logical Relationship of Analytical
Techniques
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Analytical Tests

Analytical Methods

Levo Mepromazine-d3
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HPLC

 determined by
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Click to download full resolution via product page

Caption: Analytical Technique Relationships.

To cite this document: BenchChem. [Technical Guide: Certificate of Analysis for Levo
Mepromazine-d3]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15554923/docs#technical-guide-certificate-of-
analysis-for-levo-mepromazine-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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